4-Chloro-2,3-dimethylpyridine
Overview
Description
“4-Chloro-2,3-dimethylpyridine 1-oxide” is a chemical compound with the molecular formula C7H8ClNO . It is used for research and development purposes . It is also an intermediate in the synthesis of rabeprazole .
Synthesis Analysis
The synthesis of 4-Chloro-2,3-dimethylpyridine involves a nitration step and a reduction step . The nitration reaction is a key step and is usually exothermic . A method has been reported where 2,3-dimethylpyridine-N-oxide is dissolved in concentrated sulphuric acid, and a sulfuric acid solution of potassium nitrate is added dropwise .
Molecular Structure Analysis
The molecular structure of 4-Chloro-2,3-dimethylpyridine 1-oxide consists of 7 carbon atoms, 8 hydrogen atoms, 1 chlorine atom, and 1 oxygen atom . The molecular weight is 157.60 .
Chemical Reactions Analysis
The pathway to 4-nitropyridine via the pyridine N-oxide involves two steps, including a nitration step and a reduction step . The nitration reaction is a key step and with the use of HNO3 – H2SO4 mixed acid as the nitration reagent is usually exothermic .
Physical And Chemical Properties Analysis
4-Chloro-2,3-dimethylpyridine 1-oxide is a solid at 20 degrees Celsius . It has a melting point of 106.0 to 110.0 degrees Celsius . It is soluble in methanol .
Scientific Research Applications
Organic Synthesis
4-Chloro-2,3-dimethylpyridine: is a valuable intermediate in organic synthesis. It is used to construct complex molecular frameworks due to its reactivity, particularly in the formation of C-N bonds. This compound can act as a building block for synthesizing various heterocyclic compounds, which are prevalent in many pharmaceuticals and agrochemicals .
Pharmaceutical Research
In pharmaceutical research, 4-Chloro-2,3-dimethylpyridine serves as a precursor for the synthesis of active pharmaceutical ingredients (APIs). Its chloro and methyl groups are suitable for further functionalization, making it a versatile reagent in drug development processes .
Agrochemical Production
The compound finds application in the agrochemical industry as well. It is used to create pesticides and herbicides. The chloropyridine moiety is a common feature in molecules designed to target specific pests and plant diseases, enhancing crop protection .
Material Science
In material science, 4-Chloro-2,3-dimethylpyridine can be utilized to modify the properties of materials. For example, it can be incorporated into polymers to alter their thermal stability, rigidity, or to introduce specific functional groups that can further react to create novel materials .
Catalysis
This compound is also explored in catalysis. It can be used to prepare ligands for transition metal catalysts. These catalysts are crucial in various chemical reactions, including those used in the synthesis of fine chemicals and intermediates .
Analytical Chemistry
In analytical chemistry, derivatives of 4-Chloro-2,3-dimethylpyridine can be employed as standards or reagents. Its well-defined structure and properties make it suitable for use in chromatography and spectrometry to identify or quantify other substances .
Safety And Hazards
4-Chloro-2,3-dimethylpyridine 1-oxide is harmful if swallowed, causes skin irritation, serious eye damage, and may cause respiratory irritation . It should be stored in a well-ventilated place and kept container tightly closed . It should be handled with personal protective equipment, and any contact with skin and eyes should be avoided .
Relevant Papers
There are several papers related to 4-Chloro-2,3-dimethylpyridine. For instance, one paper discusses a two-step continuous flow synthesis of 4-nitropyridine . Another paper discusses the synthesis and reactions of nitropyridines . These papers provide valuable insights into the synthesis and reactions of 4-Chloro-2,3-dimethylpyridine and related compounds.
properties
IUPAC Name |
4-chloro-2,3-dimethylpyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClN/c1-5-6(2)9-4-3-7(5)8/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJWLNMWPSHIDHR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CN=C1C)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10627348 |
Source
|
| Record name | 4-Chloro-2,3-dimethylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10627348 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2,3-dimethylpyridine | |
CAS RN |
315496-27-6 |
Source
|
| Record name | 4-Chloro-2,3-dimethylpyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=315496-27-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloro-2,3-dimethylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10627348 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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